BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-Hydroxy-2,5-dimethylbenzaldehyde physical
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-Hydroxy-2,5-
Compound Name:

dimethylbenzaldehyde

Cat. No.: B113098

An In-depth Technical Guide to the Physical Properties of 4-Hydroxy-2,5-
dimethylbenzaldehyde

This guide provides a comprehensive overview of the core physical properties of 4-Hydroxy-
2,5-dimethylbenzaldehyde, tailored for researchers, scientists, and professionals in drug
development. The information is presented to facilitate easy comparison and includes detailed
experimental methodologies.

Quantitative Physical Properties

The known physical and chemical properties of 4-Hydroxy-2,5-dimethylbenzaldehyde are
summarized in the table below. These properties are crucial for understanding the compound's
behavior in various experimental and industrial settings.
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Property Value Source(s)
Molecular Formula CoH1002 [1112]
Molecular Weight 150.17 g/mol [21[31[4]
Appearance Colorless crystalline solid [1]

Odor Distinctive aromatic odor [1]

Melting Point 61-63 °C [1]

. _ 142-144 °C[1] 272.7 + 35.0 °C
Boiling Point [3]
(at 760 mmHg)

Density 1.13 g/cm3 [11[3]
Flash Point 113.8+185°C [3]
Storage Temperature -20°C [2]

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific
findings. Below is a synthesis protocol for 4-Hydroxy-2,5-dimethylbenzaldehyde, as specific
protocols for the determination of its physical properties were not detailed in the surveyed
literature.

Synthesis of 4-Hydroxy-2,5-dimethylbenzaldehyde from
4-methoxy-2,5-dimethylbenzaldehyde[5]

This procedure outlines the demethylation of 4-methoxy-2,5-dimethylbenzaldehyde to yield the
target compound.

Materials:
» 4-methoxy-2,5-dimethylbenzaldehyde (1.24 g, 7.55 mmol)
e Anhydrous dichloromethane (12 mL)

e Pure boron tribromide (1.75 g, 18.5 mmol)
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e Ice (150 g)
Procedure:
o Dissolve 4-methoxy-2,5-dimethylbenzaldehyde in anhydrous dichloromethane.

o Slowly add pure boron tribromide dropwise to the solution while stirring. The formation of a
tan-colored precipitate will be observed.

» Continue stirring the resulting suspension at room temperature for 5 days.
 After the reaction is complete, carefully pour the homogeneous reaction mixture into ice.

e Once the ice has completely melted, isolate the solid product, 2,5-dimethyl-4-
hydroxybenzaldehyde, by filtration.

« Dry the product to obtain the final compound. This protocol reported a quantitative yield.
Product Characterization:

e 'H-NMR (400 MHz, DMSO-d6): 8= 10.40 (s, 1H), 9.98 (s, 1H), 7.54 (s, 1H), 6.68 (s, 1H),
3.36 (s, 1H), 2.49 (s, 3H), 2.13 (s, 3H)[5].

Visualized Experimental Workflow

The following diagram illustrates the synthesis workflow described in the experimental protocol
section.
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Caption: Synthesis of 4-Hydroxy-2,5-dimethylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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